Cas no 81715-96-0 (3-Phenylchroman-7-ol)

3-Phenylchroman-7-ol structure
Product name:3-Phenylchroman-7-ol
3-Phenylchroman-7-ol Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-phenyl-
- 2H-1-Benzopyran-7-ol,3,4-dihydro-3-phenyl-(9CI)
- 3-Phenylchroman-7-ol
- 7-hydroxyisoflavane
- LKMWTIGVJAWQHQ-UHFFFAOYSA-N
- BDBM50419934
- 3-phenyl-3,4-dihydro-2H-1-benzopyran-7-ol
- 7-hydroxy-3-phenyl-3,4-dihydro-2H-1-benzopyrane
- 3-phenyl-7-hydroxy-3,4-dihydro-2H-1-benzopyrane
-
- Inchi: 1S/C15H14O2/c16-14-7-6-12-8-13(10-17-15(12)9-14)11-4-2-1-3-5-11/h1-7,9,13,16H,8,10H2
- InChI Key: LKMWTIGVJAWQHQ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2CC(C2C=CC=CC=2)C1)O
Computed Properties
- Exact Mass: 226.099
- Monoisotopic Mass: 226.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5
3-Phenylchroman-7-ol Related Literature
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
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Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
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